Cas no 1190015-82-7 (Valnoctamide-d5)

• Product Name: Valnoctamide-d5
• CAS No: 1190015-82-7
• MF: C₈H₁₇NO
• MW: 148.257490873337
• CID: 1067011
• PubChem ID: 45040678
• Update Time: 2025-05-25

Valnoctamide-d5 Chemical and Physical Properties

Names and Identifiers

• [2H5]-Valnoctamide
• Valnoctamide-d5
• 3-methyl-2-(1,1,2,2,2-pentadeuterioethyl)pentanamide
• HY-121877S
• DA-78820
• CS-0200785
• 1190015-82-7

• Inchi： 1S/C8H17NO/c1-4-6(3)7(5-2)8(9)10/h6-7H,4-5H2,1-3H3,(H2,9,10)/i2D3,5D2
• InChI Key： QRCJOCOSPZMDJY-ZTIZGVCASA-N
• SMILES： O=C(C(C([2H])([2H])C([2H])([2H])[2H])C(C)CC)N

Computed Properties

• Exact Mass: 148.162397896 g/mol
• Monoisotopic Mass: 148.162397896 g/mol
• Isotope Atom Count: 5
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 43.1
• Molecular Weight: 148.26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty amides

Additional information on Valnoctamide-d5

Introduction to Valnoctamide-d5 (CAS No. 1190015-82-7)

Valnoctamide-d5, a deuterated derivative of the well-known sedative agent Valnoctamide, is a compound of significant interest in the field of pharmaceutical research and development. With the CAS number 1190015-82-7, this molecule has garnered attention for its potential applications in both clinical and preclinical studies. The introduction of deuterium atoms into the molecular structure not only modifies its pharmacokinetic properties but also enhances its stability, making it an invaluable tool for researchers aiming to understand the mechanisms of action of Valnoctamide.

The chemical structure of Valnoctamide-d5 consists of a benzene ring substituted with various functional groups, including a pyridine moiety and a carboxamide group. The deuterium atoms are strategically placed on specific hydrogen atoms, which has been shown to influence the compound's metabolic pathways and binding affinity to target receptors. This modification is particularly useful in studies where the differentiation between native Valnoctamide and its derivatives is crucial for accurate data interpretation.

In recent years, the use of deuterated compounds in drug development has become increasingly prevalent due to their enhanced metabolic stability and reduced susceptibility to degradation. Valnoctamide-d5 exemplifies this trend, offering researchers a reliable tool for investigating the pharmacological effects of Valnoctamide without the interference of metabolic byproducts. This has opened new avenues for studying sleep disorders, anxiety, and other neurological conditions where Valnoctamide has shown promise.

One of the most compelling aspects of Valnoctamide-d5 is its potential application in positron emission tomography (PET) imaging studies. The incorporation of deuterium atoms can improve the compound's signal-to-noise ratio, allowing for more precise imaging of neural pathways and receptor binding sites. This capability is particularly valuable in neuropharmacology, where understanding the distribution and interaction of drugs within the brain is essential for developing effective treatments.

Recent research has also explored the use of Valnoctamide-d5 in combination therapies. Studies have indicated that its unique properties may enhance the efficacy of other sedative and anxiolytic agents when used in conjunction. This synergistic effect could lead to more comprehensive treatment strategies for patients suffering from chronic insomnia and anxiety disorders. The ability to fine-tune dosages and minimize side effects makes Valnoctamide-d5 an attractive candidate for such multi-modal therapeutic approaches.

The synthesis of Valnoctamide-d5 presents unique challenges due to the need for precise control over deuterium incorporation. Advanced chemical techniques, such as deuterium exchange reactions and isotopic labeling methods, are employed to ensure high purity and yield. These methods require expertise in organic synthesis and an understanding of isotopic chemistry, making Valnoctamide-d5 a valuable asset for specialized research laboratories.

Regulatory considerations also play a significant role in the development and use of Valnoctamide-d5. As with all pharmaceutical compounds, stringent guidelines must be followed to ensure safety and efficacy. Researchers must navigate complex regulatory landscapes to bring this compound from preclinical studies to potential clinical trials. The growing interest in deuterated drugs underscores the need for robust regulatory frameworks that can accommodate these novel formulations.

The future prospects for Valnoctamide-d5 are promising, with ongoing research focusing on expanding its applications in both therapeutic and diagnostic domains. Collaborative efforts between academia and industry are essential to harness its full potential. By leveraging cutting-edge technologies and interdisciplinary approaches, scientists can unlock new insights into neurological disorders and develop innovative treatments that improve patient outcomes.

In conclusion, Valnoctamide-d5 (CAS No. 1190015-82-7) represents a significant advancement in pharmaceutical research, offering unique advantages due to its deuterated structure. Its enhanced stability, improved imaging capabilities, and potential for combination therapies make it a versatile tool for studying neurological conditions. As research continues to evolve, Valnoctamide-d5 is poised to play a crucial role in shaping the future of neuropharmacology and related fields.